Cas no 565209-25-8 (N'-(1E)-(2-hydroxyphenyl)methylidene-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetohydrazide)

• Product Name: N'-(1E)-(2-hydroxyphenyl)methylidene-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetohydrazide
• CAS No: 565209-25-8
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 6563487
• PubChem ID: 135521563
• Update Time: 2025-07-02

N'-(1E)-(2-hydroxyphenyl)methylidene-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(2-hydroxyphenyl)methylidene-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetohydrazide
• MLS000417067
• SR-01000010086
• 2-(3,4-dihydro-2H-quinolin-1-yl)-N-[(E)-(2-hydroxyphenyl)methylideneamino]acetamide
• 2-(3,4-dihydroquinolin-1(2H)-yl)-N'-[(E)-(2-hydroxyphenyl)methylidene]acetohydrazide
• N'-[(1E)-(2-hydroxyphenyl)methylidene]-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetohydrazide
• 565209-25-8
• SR-01000010086-1
• CHEMBL1983243
• SMR000241896
• Z49901131
• F1053-0006
• (E)-2-(3,4-dihydroquinolin-1(2H)-yl)-N'-(2-hydroxybenzylidene)acetohydrazide
• AKOS001072911

• Inchi： 1S/C18H19N3O2/c22-17-10-4-2-7-15(17)12-19-20-18(23)13-21-11-5-8-14-6-1-3-9-16(14)21/h1-4,6-7,9-10,12,22H,5,8,11,13H2,(H,20,23)/b19-12+
• InChI Key： HVVSKJJDJYOLMQ-XDHOZWIPSA-N
• SMILES： O=C(CN1C2C=CC=CC=2CCC1)N/N=C/C1C=CC=CC=1O

Computed Properties

• Exact Mass: 309.147726857g/mol
• Monoisotopic Mass: 309.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N'-(1E)-(2-hydroxyphenyl)methylidene-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetohydrazide

Recent Advances in the Study of N'-(1E)-(2-hydroxyphenyl)methylidene-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetohydrazide (CAS: 565209-25-8)

The compound N'-(1E)-(2-hydroxyphenyl)methylidene-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetohydrazide (CAS: 565209-25-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This hydrazide derivative, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. Research indicates that N'-(1E)-(2-hydroxyphenyl)methylidene-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetohydrazide exhibits potent inhibitory effects on specific enzymatic pathways, including those involved in inflammatory and oxidative stress responses. These findings suggest its potential utility in the treatment of conditions such as chronic inflammation, neurodegenerative disorders, and certain types of cancer.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Recent publications have reported improved methodologies for the synthesis of N'-(1E)-(2-hydroxyphenyl)methylidene-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetohydrazide, resulting in higher yields and purity. These advancements are critical for scaling up production and facilitating further preclinical and clinical evaluations.

In vitro and in vivo studies have demonstrated the compound's favorable pharmacokinetic profile, including good bioavailability and low toxicity. These properties make it a promising candidate for further development. Additionally, structural-activity relationship (SAR) studies have provided insights into the key functional groups responsible for its biological activity, paving the way for the design of more potent analogs.

Despite these promising findings, challenges remain in the development of N'-(1E)-(2-hydroxyphenyl)methylidene-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetohydrazide as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N'-(1E)-(2-hydroxyphenyl)methylidene-2-(1,2,3,4-tetrahydroquinolin-1-yl)acetohydrazide represents a promising scaffold for the development of novel therapeutics. Continued research into its mechanisms of action, synthetic optimization, and preclinical evaluation will be crucial for realizing its full potential in the field of chemical biology and medicine.